Cas no 847399-62-6 (2,4(1H,3H)-Pyrimidinedione, 6-[4-(2-fluorophenyl)-1-piperazinyl]-3-phenyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-[4-(2-fluorophenyl)-1-piperazinyl]-3-phenyl-
• CAS No: 847399-62-6
• MF: C₂₀H₁₉FN₄O₂
• MW: 366.388867616653
• CID: 6059727
• PubChem ID: 18553822
• Update Time: 2023-12-13

2,4(1H,3H)-Pyrimidinedione, 6-[4-(2-fluorophenyl)-1-piperazinyl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-[4-(2-fluorophenyl)-1-piperazinyl]-3-phenyl-
• SR-01000097872
• 6-(4-(2-fluorophenyl)piperazin-1-yl)-3-phenylpyrimidine-2,4(1H,3H)-dione
• SR-01000097872-1
• 847399-62-6
• AKOS024593755
• F0662-1580
• 6-[4-(2-fluorophenyl)piperazin-1-yl]-3-phenyl-1H-pyrimidine-2,4-dione

• Inchi： 1S/C20H19FN4O2/c21-16-8-4-5-9-17(16)23-10-12-24(13-11-23)18-14-19(26)25(20(27)22-18)15-6-2-1-3-7-15/h1-9,14H,10-13H2,(H,22,27)
• InChI Key： GUIMLZOYZUWVJQ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(N2CCN(C3=CC=CC=C3F)CC2)=CC(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 366.14920402g/mol
• Monoisotopic Mass: 366.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• pka: 8.58±0.40(Predicted)